Cas no 100482-86-8 (Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-)

• Product Name: Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-
• CAS No: 100482-86-8
• MF: C₈H₁₀F₆O₂
• MW: 252.154223918915
• CID: 196222
• PubChem ID: 379447
• Update Time: 2025-04-19

Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-
• 4,4,4-trifluoro-3-hydroxy-2-propan-2-yl-3-(trifluoromethyl)butanal
• 2-(1-Hydroxy-2,2,2-trifluoro-1-trifluoromethyl)ethyl-3-methylbutyraldehyde
• 3-Hydroxy-2-isopropyl-4,4,4-trifluoro-3-trifluoromethylbutyraldehyde
• 4,4,4-Trifluoro-3-hydroxy-2-isopropyl-3-(trifluoromethyl)butanal
• AC1L8E9O
• AC1Q4IEB
• ACMC-20b6io
• Butyraldehyde, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-3-methyl-
• NSC663995
• Butanal, 4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-?
• NSC-663995
• 100482-86-8
• CHEMBL2006602
• DTXSID80905544
• NCI60_022013
• 4,4,4-Trifluoro-3-hydroxy-2-(propan-2-yl)-3-(trifluoromethyl)butanal

• Inchi： 1S/C8H10F6O2/c1-4(2)5(3-15)6(16,7(9,10)11)8(12,13)14/h3-5,16H,1-2H3
• InChI Key： OJZOHRDXAXKWNF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(C=O)C(C)C)O)(F)F

Computed Properties

• Exact Mass: 252.0585
• Monoisotopic Mass: 252.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 217.4°Cat760mmHg
• Flash Point: 85.3°C
• Refractive Index: 1.359
• PSA: 37.3